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Introduction
L-fucose, a deoxyhexose sugar, is a crucial carbohydrate moiety found in a variety of

glycoconjugates across different biological kingdoms. In the context of microbiology, the ability

of Escherichia coli to utilize L-fucose as a carbon and energy source is a well-characterized

metabolic process. This intricate pathway not only highlights the bacterium's metabolic

versatility but also presents opportunities for biotechnological applications, including the

production of fucosylated compounds and the development of novel antimicrobial strategies.

This technical guide provides an in-depth overview of α-L-fucopyranose metabolism in E. coli,

focusing on the core metabolic pathway, its regulation, quantitative data on key enzymatic

reactions, and detailed experimental protocols for its study.

Core Metabolic Pathway of L-Fucose in E. coli
The catabolism of L-fucose in Escherichia coli is governed by the fuc regulon, which encodes

the necessary enzymes and transport proteins for its utilization. The pathway involves the

conversion of L-fucose into intermediates that can enter central carbon metabolism.

The initial step is the transport of L-fucose into the cytoplasm, which is mediated by the L-

fucose permease (FucP), a proton-linked symporter.[1] Once inside the cell, L-fucose is

metabolized in a three-step enzymatic pathway:
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Isomerization: L-fucose is isomerized to L-fuculose by L-fucose isomerase (FucI).[2][3] This

enzyme can also convert D-arabinose to D-ribulose.[2]

Phosphorylation: L-fuculose is then phosphorylated to L-fuculose-1-phosphate by L-

fuculokinase (FucK), utilizing ATP as the phosphate donor.[4][5]

Aldol Cleavage: Finally, L-fuculose-1-phosphate aldolase (FucA) cleaves L-fuculose-1-

phosphate into dihydroxyacetone phosphate (DHAP) and L-lactaldehyde.[6]

DHAP directly enters the glycolysis pathway, while the fate of L-lactaldehyde is dependent on

the presence of oxygen. Under aerobic conditions, it is oxidized to lactate, which can then be

converted to pyruvate. In anaerobic conditions, L-lactaldehyde is reduced to L-1,2-propanediol.

Below is a diagram illustrating the core metabolic pathway of L-fucose in E. coli.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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